Cas no 120256-22-6 (3-hydrazinyl-4-methoxy-Pyridine hydrochloride)
3-hydrazinyl-4-methoxy-Pyridine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-hydrazinyl-4-methoxy-Pyridine hydrochloride
- (4-methoxypyridin-3-yl)hydrazine,dihydrochloride
- 3-Hydrazinyl-4-methoxypyridine dihydrochloride
- 3-Hydrazinyl-4-methoxypyridinedihydrochloride
- 3-Hydrazinyl-4-methoxypyridine 2hcl
- DB-357090
- (4-methoxypyridin-3-yl)hydrazine;dihydrochloride
- DTXSID70558149
- 3-Hydrazinyl-4-methoxypyridine--hydrogen chloride (1/2)
- GS1740
- 120256-22-6
-
- Inchi: 1S/C6H9N3O.2ClH/c1-10-6-2-3-8-4-5(6)9-7;;/h2-4,9H,7H2,1H3;2*1H
- InChI Key: ONVYIBIAOJISGW-UHFFFAOYSA-N
- SMILES: Cl.Cl.O(C)C1C=CN=CC=1NN
Computed Properties
- Exact Mass: 211.02813
- Monoisotopic Mass: 211.0279174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 99
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- PSA: 60.17
3-hydrazinyl-4-methoxy-Pyridine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM174640-1g |
3-hydrazinyl-4-methoxypyridine dihydrochloride |
120256-22-6 | 95% | 1g |
$795 | 2021-08-05 | |
| Alichem | A029181730-1g |
3-Hydrazinyl-4-methoxypyridine dihydrochloride |
120256-22-6 | 95% | 1g |
$884.00 | 2023-09-04 | |
| Chemenu | CM174640-1g |
3-hydrazinyl-4-methoxypyridine dihydrochloride |
120256-22-6 | 95% | 1g |
$869 | 2022-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760185-1g |
3-Hydrazinyl-4-methoxypyridine dihydrochloride |
120256-22-6 | 98% | 1g |
¥7989.00 | 2024-08-09 |
3-hydrazinyl-4-methoxy-Pyridine hydrochloride Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-hydrazinyl-4-methoxy-Pyridine hydrochloride
Comprehensive Overview of 3-Hydrazinyl-4-Methoxy-Pyridine Hydrochloride (CAS No. 120256-22-6)
3-Hydrazinyl-4-methoxy-Pyridine hydrochloride (CAS No. 120256-22-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a hydrazinyl group and a methoxy substituent on a pyridine ring, makes it a valuable intermediate for developing bioactive molecules. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents.
In recent years, the demand for pyridine derivatives like 3-Hydrazinyl-4-methoxy-Pyridine hydrochloride has surged, driven by advancements in medicinal chemistry. Researchers frequently search for "CAS 120256-22-6 suppliers" or "3-Hydrazinyl-4-methoxy-Pyridine synthesis," reflecting its industrial relevance. The compound's hydrochloride salt form enhances solubility, a critical factor for bioavailability studies—a hot topic in pharmaceutical development.
The compound's mechanism of action often involves interactions with biological targets through its hydrazine moiety, which can form stable complexes with metal ions or participate in condensation reactions. This property aligns with current trends in "chemoinformatics" and "fragment-based drug design," addressing challenges like drug resistance. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a frequent query among quality control professionals.
From an SEO perspective, keywords like "buy 3-Hydrazinyl-4-methoxy-Pyridine HCl" or "120256-22-6 technical data sheet" rank highly, indicating commercial and academic interest. Environmental considerations also play a role; modern synthesis protocols emphasize "green chemistry principles" to reduce waste—a concern echoed in user searches for "sustainable chemical intermediates."
In conclusion, 3-Hydrazinyl-4-methoxy-Pyridine hydrochloride exemplifies the intersection of innovation and practicality in organic chemistry. Its versatility continues to inspire research into "targeted therapeutics" and "high-value chemical building blocks," cementing its status as a compound of enduring scientific and industrial importance.
120256-22-6 (3-hydrazinyl-4-methoxy-Pyridine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)